2-[(4-bromophenyl)imino]-3-butyl-5-(5-methoxy-3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one
2-[(4-bromophenyl)imino]-3-butyl-5-(5-methoxy-3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0757749
InChI:
InChI=1S/C22H22BrN3O2S2/c1-4-5-12-26-20(27)19(30-22(26)24-15-8-6-14(23)7-9-15)21-25(2)17-13-16(28-3)10-11-18(17)29-21/h6-11,13H,4-5,12H2,1-3H3/b21-19-,24-22?
SMILES:
CCCCN1C(=O)C(=C2N(C3=C(S2)C=CC(=C3)OC)C)SC1=NC4=CC=C(C=C4)Br
Molecular Formula:
C22H22BrN3O2S2
Molecular Weight:
504.5 g/mol
2-[(4-bromophenyl)imino]-3-butyl-5-(5-methoxy-3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one
CAS No.:
Cat. No.: VC0757749
Molecular Formula: C22H22BrN3O2S2
Molecular Weight: 504.5 g/mol
* For research use only. Not for human or veterinary use.
![2-[(4-bromophenyl)imino]-3-butyl-5-(5-methoxy-3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H22BrN3O2S2 |
|---|---|
| Molecular Weight | 504.5 g/mol |
| IUPAC Name | (5Z)-2-(4-bromophenyl)imino-3-butyl-5-(5-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)-1,3-thiazolidin-4-one |
| Standard InChI | InChI=1S/C22H22BrN3O2S2/c1-4-5-12-26-20(27)19(30-22(26)24-15-8-6-14(23)7-9-15)21-25(2)17-13-16(28-3)10-11-18(17)29-21/h6-11,13H,4-5,12H2,1-3H3/b21-19-,24-22? |
| Standard InChI Key | UASAAJKUOYKESW-KNOSKDQYSA-N |
| Isomeric SMILES | CCCCN1C(=O)/C(=C/2\N(C3=C(S2)C=CC(=C3)OC)C)/SC1=NC4=CC=C(C=C4)Br |
| SMILES | CCCCN1C(=O)C(=C2N(C3=C(S2)C=CC(=C3)OC)C)SC1=NC4=CC=C(C=C4)Br |
| Canonical SMILES | CCCCN1C(=O)C(=C2N(C3=C(S2)C=CC(=C3)OC)C)SC1=NC4=CC=C(C=C4)Br |
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